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Compound of Interest

Compound Name: TOFOGLIFLOZIN

Cat. No.: B8069257 Get Quote

Essential guidance for the safe and compliant disposal of tofogliflozin, ensuring the protection

of personnel and the environment.

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical compounds like tofogliflozin are paramount. Adherence to correct

disposal procedures is not only a matter of regulatory compliance but also a critical component

of laboratory safety and environmental stewardship. Tofogliflozin, an inhibitor of sodium-

glucose cotransporter 2 (SGLT2), requires careful handling throughout its lifecycle, including its

final disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. Tofogliflozin is

classified as harmful if swallowed and may cause skin and eye irritation.[1][2] In case of

accidental contact, flush the affected area with copious amounts of water.[2][3] For spills,

contain the material, collect it using an appropriate absorbent, and place it in a designated

chemical waste container.[3] Avoid generating dust and ensure adequate ventilation.[2][3]

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste in the United States is primarily regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[4][5] The regulations establish a "cradle-to-grave" management system for hazardous
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waste. Additionally, some states may have more stringent disposal requirements.[4] A key

determination for the disposal of any pharmaceutical is whether it is classified as a hazardous

waste.

A pharmaceutical waste is considered hazardous if it is specifically listed on the EPA's P- or U-

lists or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[1]

While tofogliflozin is not explicitly on the P- or U-lists, its safety data sheet (SDS) indicates

that it is "very toxic to aquatic life with long lasting effects."[3] This characteristic strongly

suggests that it could be considered a hazardous waste. In the absence of a definitive

classification, a conservative approach is recommended, and the waste should be managed as

hazardous.

Step-by-Step Disposal Procedure for Tofogliflozin
The following procedure is based on the assumption that tofogliflozin waste is managed as a

hazardous pharmaceutical waste.

Step 1: Waste Identification and Segregation

Identify all waste streams containing tofogliflozin. This includes pure, unused tofogliflozin;

contaminated labware (e.g., vials, pipette tips, gloves); and solutions containing

tofogliflozin.

Segregate tofogliflozin waste from non-hazardous waste at the point of generation. Use

dedicated, clearly labeled waste containers.

Step 2: Containerization and Labeling

Use approved hazardous waste containers. These containers must be in good condition,

compatible with the waste, and have a secure lid.

Label containers clearly. The label should include the words "Hazardous Waste," the name of

the chemical (Tofogliflozin), and a description of the waste (e.g., "solid," "aqueous

solution"). The accumulation start date must also be clearly marked.

Step 3: On-site Accumulation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.epa.gov/sites/default/files/2015-10/documents/20120525-12-p-0508.pdf
https://www.medicalwastepros.com/articles/hazardous-pharmaceutical-wastes-defined-rcra/
https://www.benchchem.com/product/b8069257?utm_src=pdf-body
https://rxinsider.com/market-buzz/16398-management-standards-for-hazardous-waste-pharmaceuticals-qanda-us-environmental-protection-agency/
https://www.benchchem.com/product/b8069257?utm_src=pdf-body
https://www.benchchem.com/product/b8069257?utm_src=pdf-body
https://www.benchchem.com/product/b8069257?utm_src=pdf-body
https://www.benchchem.com/product/b8069257?utm_src=pdf-body
https://www.benchchem.com/product/b8069257?utm_src=pdf-body
https://www.benchchem.com/product/b8069257?utm_src=pdf-body
https://www.benchchem.com/product/b8069257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store waste in a designated Satellite Accumulation Area (SAA) or a central accumulation

area, in accordance with your institution's policies and EPA regulations.

Ensure containers are kept closed at all times, except when adding waste.

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely

hazardous waste in an SAA.

Step 4: Arrange for Licensed Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Waste must be transported by a licensed hazardous waste hauler to a permitted Treatment,

Storage, and Disposal Facility (TSDF).

Incineration is the most common treatment method for hazardous pharmaceutical waste.[6]

[7]

Important Considerations:

Never dispose of tofogliflozin down the drain.[5] This is strictly prohibited for hazardous

pharmaceutical waste under EPA's Subpart P regulations and poses a significant threat to

aquatic ecosystems.

Do not dispose of tofogliflozin in the regular trash. Improper disposal can lead to

environmental contamination and regulatory penalties.

Consult your institution's EHS department for specific guidance and procedures, as local

regulations and facility policies may vary.

Quantitative Data from Safety Data Sheet
The following table summarizes key hazard information for tofogliflozin, extracted from its

Safety Data Sheet.
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Aquatic Toxicity (Acute) Category 1
H400: Very toxic to aquatic life.

[3]

Aquatic Toxicity (Chronic) Category 1
H410: Very toxic to aquatic life

with long lasting effects.[3]

Tofogliflozin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

tofogliflozin waste in a laboratory setting.
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Tofogliflozin Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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